Cas no 90456-55-6 (3,6-Diglucopyranosyl-4',5,7-trihydroxyflavone)

• Product Name: 3,6-Diglucopyranosyl-4',5,7-trihydroxyflavone
• CAS No: 90456-55-6
• MF: C₂₇H₃₀O₁₅
• MW: 594.518109798431
• CID: 2044744
• PubChem ID: 74977439
• Update Time: 2025-04-21

3,6-Diglucopyranosyl-4',5,7-trihydroxyflavone Chemical and Physical Properties

Names and Identifiers

• 3,6-Diglucopyranosyl-4',5,7-trihydroxyflavone
• 90456-55-6
• 4H-1-Benzopyran-4-one, 3,6-di-beta-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-
• DTXSID701130493
• 3,6-Diglucosylapigenin
• 3,6-Di-b-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• 3,6-Diglucopyranosylapigenin
• 4H-1-Benzopyran-4-one, 3,6-di-I(2)-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-

• Inchi： 1S/C27H30O15/c28-6-12-17(32)21(36)23(38)26(41-12)14-10(31)5-11-15(19(14)34)20(35)16(25(40-11)8-1-3-9(30)4-2-8)27-24(39)22(37)18(33)13(7-29)42-27/h1-5,12-13,17-18,21-24,26-34,36-39H,6-7H2/t12-,13-,17-,18-,21+,22+,23-,24-,26+,27+/m1/s1
• InChI Key： LXJLIJWTKFLSRJ-VQVVXJKKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1C1=C(C2C=CC(=CC=2)O)OC2C=C(C(=C(C=2C1=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 594.15847025g/mol
• Monoisotopic Mass: 594.15847025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 267Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid C-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid C-glycosides